Cas no 1228631-58-0 (N,N-Boc, Boc-2-aMino-3-Methylpyridine)

• Product Name: N,N-Boc, Boc-2-aMino-3-Methylpyridine
• CAS No: 1228631-58-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 4563992
• PubChem ID: 49760375
• Update Time: 2025-06-08

N,N-Boc, Boc-2-aMino-3-Methylpyridine Chemical and Physical Properties

Names and Identifiers

• N,N-Boc, Boc-2-aMino-3-Methylpyridine
• (3-Methyl-pyridin-2-yl)-bis-carbamic acid tert-butyl ester
• Imidodicarbonic acid, 2-(3-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• 1,3-Bis(1,1-dimethylethyl) 2-(3-methyl-2-pyridinyl)imidodicarbonate
• s11717
• CS-0338492
• N,N-Diboc-2-amino-3-methylpyridine
• AS-83826
• N,N-Boc,Boc-2-amino-3-Methylpyridine
• 1228631-58-0
• MFCD13196676
• tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-(3-methylpyridin-2-yl)carbamate
• tert-butyl N-(tert-butoxycarbonyl)-N-(3-methylpyridin-2-yl)carbamate
• tert-butyl N-[(tert-butoxy)carbonyl]-N-(3-methylpyridin-2-yl)carbamate

• Inchi： 1S/C16H24N2O4/c1-11-9-8-10-17-12(11)18(13(19)21-15(2,3)4)14(20)22-16(5,6)7/h8-10H,1-7H3
• InChI Key： JQKOJGKCULSCOT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C(OC(C)(C)C)=O)C1=NC=CC=C1C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.7Ų

Additional information on N,N-Boc, Boc-2-aMino-3-Methylpyridine

Professional Introduction to N,N-Boc, Boc-2-amino-3-methylpyridine (CAS No: 1228631-58-0)

N,N-Boc, Boc-2-amino-3-methylpyridine, a compound with the chemical identifier CAS No: 1228631-58-0, is a highly significant intermediate in the realm of pharmaceutical synthesis and chemical research. This compound, characterized by its Boc (tert-butoxycarbonyl) protective groups on the nitrogen atoms, plays a pivotal role in the development of various bioactive molecules. The structural motif of Boc-2-amino-3-methylpyridine incorporates a pyridine ring, which is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents.

The utility of N,N-Boc, Boc-2-amino-3-methylpyridine stems from its versatility as a building block in the synthesis of more complex molecules. The presence of the Boc group ensures that the amino functions are protected during synthetic processes, allowing for selective modifications at other positions within the molecule. This feature is particularly valuable in multi-step syntheses where orthogonal reactions are required to achieve the desired product without unintended side reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyridine derivatives, including Boc-2-amino-3-methylpyridine, have garnered significant attention due to their diverse biological activities. For instance, studies have highlighted the potential of such compounds in modulating enzyme activity and receptor binding. The< strong>Boc group not only provides stability to the intermediate but also facilitates subsequent functionalization, making it an indispensable tool in synthetic organic chemistry.

One of the most compelling applications of N,N-Boc, Boc-2-amino-3-methylpyridine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. Researchers have leveraged the structural framework of pyridine derivatives to design molecules that selectively inhibit specific kinases. The< strong>Boc protection on the amino groups allows for precise control over the synthesis process, enabling chemists to fine-tune the properties of these inhibitors for optimal biological activity.

The synthesis of< strong>Boc-2-amino-3-methylpyridine involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by protection-deprotection steps to introduce and remove the< strong>Boc groups as needed. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct complex pyridine derivatives with high precision.

In addition to its role in drug development, N,N-Boc, Boc-2-amino-3-methylpyridine has found applications in materials science and agrochemical research. The pyridine core is a common structural element in ligands used in coordination chemistry, where it interacts with metal centers to form complexes with unique properties. These complexes have been explored for their potential as catalysts and sensors. Furthermore, pyridine derivatives are integral components in certain agrochemical formulations, contributing to their efficacy as pesticides and herbicides.

The growing interest in sustainable chemistry has also influenced the synthesis of< strong>Boc-2-amino-3-methylpyridine. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption. For example, solvent-free reactions and microwave-assisted synthesis techniques have been investigated to improve reaction efficiency. These approaches align with global efforts to promote environmental stewardship while maintaining high standards of chemical purity and yield.

Economic considerations also play a significant role in the production and application of N,N-Boc, Boc-2-amino-3-methylpyridine. The cost-effectiveness of synthetic routes influences their industrial adoption. Manufacturers are continually seeking ways to optimize production processes to reduce costs without compromising quality. This includes exploring alternative raw materials and refining purification techniques to enhance overall economic viability.

The future prospects for< strong>Boc-protected pyridine derivatives remain promising as research continues to uncover new applications and refine existing methodologies. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory discoveries into practical solutions. As our understanding of molecular interactions deepens, compounds like N,N-Boc, Boc-2-amino-3-methylpyridine will continue to play a vital role in advancing scientific knowledge and developing next-generation therapeutics.